Cas no 5545-72-2 (2-(benzylsulfonyl)-1-(4-chlorobenzyl)-1H-benzimidazole)

• Product Name: 2-(benzylsulfonyl)-1-(4-chlorobenzyl)-1H-benzimidazole
• CAS No: 5545-72-2
• MF: C₂₁H₁₇ClN₂O₂S
• MW: 396.889882802963
• CID: 1593673
• PubChem ID: 1120797
• Update Time: 2025-04-21

2-(benzylsulfonyl)-1-(4-chlorobenzyl)-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 2-(benzylsulfonyl)-1-(4-chlorobenzyl)-1H-benzimidazole
• 1-(4-Chloro-benzyl)-2-phenylmethanesulfonyl-1H-benzoimidazole
• 2-benzylsulfonyl-1-[(4-chlorophenyl)methyl]benzimidazole
• Oprea1_564613
• DTXSID60360516
• Oprea1_172047
• BAS 00633541
• CBMicro_023594
• AKOS000563016
• CCG-10891
• BIM-0023670.P001
• 5545-72-2

• Inchi： 1S/C21H17ClN2O2S/c22-18-12-10-16(11-13-18)14-24-20-9-5-4-8-19(20)23-21(24)27(25,26)15-17-6-2-1-3-7-17/h1-13H,14-15H2
• InChI Key： HPPMQOZJTCZBEW-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CN1C2C=CC=CC=2N=C1S(CC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 396.07011
• Monoisotopic Mass: 396.07
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 580
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 60.3Ų

Experimental Properties

• Density: 1.31
• Boiling Point: 617.8°C at 760 mmHg
• Flash Point: 327.5°C
• Refractive Index: 1.653
• PSA: 51.96
• LogP: 4.7